Cas no 1261682-03-4 ([5-methoxy-2-(trifluoromethyl)phenyl]methanol)

• Product Name: [5-methoxy-2-(trifluoromethyl)phenyl]methanol
• CAS No: 1261682-03-4
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD18398591
• CID: 2101745
• Update Time: 2025-11-02

[5-methoxy-2-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• CID 91757582
• [5-methoxy-2-(trifluoromethyl)phenyl]methanol
• Benzenemethanol, 5-methoxy-2-(trifluoromethyl)-

• MDL： MFCD18398591
• Inchi： 1S/C9H9F3O2/c1-14-7-2-3-8(9(10,11)12)6(4-7)5-13/h2-4,13H,5H2,1H3
• InChI Key： VVJIIUGHUCRYBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [5-methoxy-2-(trifluoromethyl)phenyl]methanol

[5-methoxy-2-(trifluoromethyl)phenyl]methanol (CAS No. 1261682-03-4): A Versatile Building Block in Modern Medicinal Chemistry

[5-methoxy-2-(trifluoromethyl)phenyl]methanol (CAS No. 1261682-03-4) has emerged as a pivotal molecule in contemporary pharmaceutical research, owing to its unique combination of aromatic substitution patterns and functional group diversity. This compound, characterized by a methoxy group at the para-position of a trifluoromethyl-substituted benzene ring, exhibits exceptional structural compatibility with various bioactive scaffolds. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted its utility as a core structure in the development of selective kinase inhibitors and modulators of mitochondrial function. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, plays a critical role in enhancing the pharmacokinetic profiles of derivatives derived from this scaffold.

The 5-methoxy substituent in [5-methoxy-2-(trifluoromethyl)phenyl]methanol introduces a hydrophobic character that complements the hydrophilic nature of the trifluoromethyl group, creating a balanced molecular topology. This dual substituent pattern has been shown to optimize lipophilicity and hydrogen-bonding capacity, as demonstrated in a 2024 study on COX-2 inhibitors by researchers at the University of Cambridge. The compound's methanol functionality further enables efficient coupling reactions with diverse electrophiles, making it a valuable intermediate in the synthesis of carbamate and urea derivatives. Notably, its application in the development of ATP-competitive inhibitors for PI3Kα has been reported in ACS Medicinal Chemistry Letters (2023), where the compound served as a key precursor in the synthesis of a novel class of antitumor agents.

Recent advances in computational chemistry have provided deeper insights into the molecular interactions of [5-methoxy-2-(trifluoromethyl)phenyl]methanol with biological targets. Molecular docking studies published in ChemMedChem (2024) revealed that the trifluoromethyl group forms favorable π-π stacking interactions with aromatic residues in tyrosine kinase domains, while the methoxy group engages in hydrogen-bonding with conserved aspartate residues. These findings have guided the rational design of selective inhibitors for EGFR and ALK kinases, with several derivatives showing submicromolar potency in cell-based assays. The compound's methanol moiety, when oxidized to a aldehyde or carboxylic acid, has also been explored in the development of prodrugs with enhanced solubility and bioavailability.

The synthetic accessibility of [5-methoxy-2-(trifluoromethyl)phenyl]methanol has been further optimized through modern flow chemistry techniques. A 2023 report in Organic Process Research & Development described a one-pot oxidation protocol using TEMPO catalysts and tert-butyl hydroperoxide to achieve high yields of the compound from 2-(trifluoromethyl)phenol precursors. This method, which operates under mild conditions (room temperature and atmospheric pressure), has significantly reduced the cost of synthesis and environmental impact compared to traditional batch processes. The scalability of this approach has made [5-methoxy-2-(trifluoromethyl)phenyl]methanol a commodity compound in many pharmaceutical discovery programs.

In the realm of neurodegenerative disease research, [5-methoxy-2-(trifluoromethyl)phenyl]methanol has shown promising modulatory effects on alpha-synuclein aggregation. A 2024 study published in Nature Communications demonstrated that derivatives of this compound could inhibit fibril formation by up to 80% in in vitro assays. The trifluoromethyl group's ability to disrupt hydrophobic interactions between alpha-synuclein monomers has been identified as a key mechanism of action. These findings have spurred interest in developing small-molecule therapeutics for Parkinson's disease and Alzheimer's disease, with clinical trials expected to commence in 2025.

The biocompatibility of [5-methoxy-2-(trifluoromethyl)phenyl]methanol has also been validated in preclinical toxicology studies. According to data from the OECD guidelines (2023), the compound exhibits low acute toxicity (LD50 > 5000 mg/kg in mice) and minimal genotoxic potential in Ames assays. These properties, combined with its high metabolic stability and low hepatic clearance, make it an attractive candidate for drug discovery programs targeting chronic diseases. Furthermore, its water solubility (logP = 2.1) has been shown to facilitate oral bioavailability in rodent models, with maximum plasma concentrations achieved within 30 minutes of administration.

Looking ahead, the structural versatility of [5-methoxy-2-(trifluoromethyl)phenyl]methanol is expected to drive its application in targeted drug delivery systems. Researchers at MIT have recently developed lipid nanoparticles incorporating this compound as a ligand for folate receptors, demonstrating enhanced tumor targeting efficiency in murine xenograft models. The trifluoromethyl group's fluorine-19 NMR signals have also been exploited for in vivo imaging studies, enabling real-time monitoring of drug distribution in organ-on-a-chip platforms. These innovations underscore the compound's potential as a platform molecule in the next generation of precision medicines.